![molecular formula C14H12O2 B1582894 4'-Phenoxyacetophenone CAS No. 5031-78-7](/img/structure/B1582894.png)
4'-Phenoxyacetophenone
Overview
Description
4’-Phenoxyacetophenone is a chemical compound with the molecular formula C6H5OC6H4COCH3 . It appears as an off-white crystalline powder .
Molecular Structure Analysis
The molecular weight of 4’-Phenoxyacetophenone is 212.24 . Its linear formula is C6H5OC6H4COCH3 .Physical And Chemical Properties Analysis
4’-Phenoxyacetophenone is a solid substance . It has a boiling point of 200 °C at 12 mmHg and a melting point of 50-52 °C . The compound is insoluble in water .Scientific Research Applications
Selectivity Engineering in Chemical Synthesis
- 4'-Phenoxyacetophenone is synthesized via acylation of diphenyl ether. Research by Yadav & Nalawade (2003) explores the use of macroporous cation exchange resins as effective catalysts in this process. However, the study identifies issues with catalyst deactivation due to pore blocking by larger products.
Advanced Material Synthesis
- A study by Liu Xiao (2001) describes a technological process to synthesize phenoxybenzoic acid from this compound, highlighting efficient production methods with high yields.
Photocatalysis and Environmental Applications
- Research on step-scheme BiVO4/WO3 heterojunction photocatalyst under visible LED light for removing 4-chlorophenol in aqueous solutions by Dehdar et al. (2021) demonstrates the potential of using this compound derivatives in environmental remediation.
Antimicrobial Research
- A paper by Ali & Yar (2007) investigates the antimycobacterial activities of novel this compound derivatives, indicating its potential in developing new antimicrobial agents.
Industrial Chemical Synthesis
- The synthesis and characterization of this compound derivatives for potential use in industrial applications are described by Xing-quan et al. (2005). These processes emphasize the compound's role in synthesizing commercially important chemicals.
Environmental Chemistry
- Research on the degradation of environmental pollutants, such as 4-chlorophenol, using advanced oxidation processes is presented by Rodrigo et al. (2001), demonstrating another environmental application of this compound-related compounds.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 4’-Phenoxyacetophenone are currently unknown. This compound, with the molecular formula C6H5OC6H4COCH3
Biochemical Pathways
It’s worth noting that similar compounds have been shown to cleave ether bonds, which could potentially affect various biochemical pathways .
Pharmacokinetics
Based on its physicochemical properties, it is predicted to have high gastrointestinal absorption and be bbb permeant . These properties could impact its bioavailability and distribution within the body.
properties
IUPAC Name |
1-(4-phenoxyphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJNIFZYQFLFGDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60284900 | |
Record name | 4'-Phenoxyacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60284900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5031-78-7 | |
Record name | 1-(4-Phenoxyphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5031-78-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 39658 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005031787 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5031-78-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39658 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4'-Phenoxyacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60284900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-Phenoxyacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic routes to 4'-phenoxyacetophenone?
A1: this compound is primarily synthesized through Friedel-Crafts acylation of diphenyl ether with acetyl chloride in the presence of a Lewis acid catalyst like aluminum chloride. Research has explored optimizing this reaction by studying the impact of reagent ratios, temperature, and solvent choice. [] For instance, one study achieved an 81% yield by using carbon disulfide as the solvent at 20°C with an optimized molar ratio of reactants. [] Another approach involves a multistep synthesis starting from diphenyl ether, where an initial acylation yields this compound. This is followed by oxidation to 4-phenoxybenzoic acid and a final acylation to obtain 4-phenoxybenzoyl chloride. []
Q2: How is this compound used in the synthesis of other valuable compounds?
A2: this compound acts as a crucial building block in organic synthesis. It can be oxidized to 4-phenoxybenzoic acid, a key starting material for synthesizing ibrutinib, a drug used to treat certain types of lymphoma. [] Additionally, this compound serves as a monomer in ruthenium-catalyzed step-growth copolymerization reactions with α, ω-dienes, leading to the production of novel polymers. []
Q3: Can this compound be broken down by biological organisms?
A3: Yes, certain fungal species like Cladosporium sp. HU have demonstrated the ability to degrade this compound. [] This fungal strain utilizes this compound as an intermediate product during the biodegradation of cypermethrin, a synthetic pyrethroid insecticide. [] This finding highlights the potential of bioremediation strategies for environments contaminated with cypermethrin, with this compound serving as a key indicator of the degradation process.
Q4: What analytical techniques are employed to identify and quantify this compound?
A4: Various analytical methods are used to characterize and quantify this compound. High-performance liquid chromatography (HPLC) is a common technique used to monitor the degradation of cypermethrin and identify this compound as one of the breakdown products. [] Additionally, gas chromatography-mass spectrometry (GC-MS) helps identify and analyze the various intermediates, including this compound, generated during the biodegradation of cypermethrin by Cladosporium sp. HU. []
Q5: Has this compound been investigated in other chemical reactions or applications?
A5: Beyond its use in polymer synthesis and as an intermediate, this compound has been studied in the context of lignin degradation. Aqueous oxalic acid can cleave oxidized lignin model compounds, and when those models resemble this compound but lack a specific hydroxymethyl group, they undergo oxidative cleavage in the presence of air. [] This reaction pathway, proceeding through a dioxetane intermediate, yields the corresponding benzoic acid and phenyl formate. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.